Cas no 2229169-18-8 (1-(2,3,4,5-tetrafluorophenyl)piperazine)

• Product Name: 1-(2,3,4,5-tetrafluorophenyl)piperazine
• CAS No: 2229169-18-8
• MF: C₁₀H₁₀F₄N₂
• MW: 234.193416118622
• CID: 6283874
• PubChem ID: 165655559
• Update Time: 2025-05-23

1-(2,3,4,5-tetrafluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4,5-tetrafluorophenyl)piperazine
• EN300-1815647
• 2229169-18-8

• Inchi： 1S/C10H10F4N2/c11-6-5-7(9(13)10(14)8(6)12)16-3-1-15-2-4-16/h5,15H,1-4H2
• InChI Key： XOZROILJCDKJJQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1N1CCNCC1)F)F)F

Computed Properties

• Exact Mass: 234.07801098g/mol
• Monoisotopic Mass: 234.07801098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2,3,4,5-tetrafluorophenyl)piperazine

1-(2,3,4,5-Tetrafluorophenyl)Piperazine: A Comprehensive Overview

The compound 1-(2,3,4,5-tetrafluorophenyl)piperazine, with the CAS number 2229169-18-8, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a tetrafluorophenyl group. The piperazine moiety is a six-membered ring containing two nitrogen atoms at positions 1 and 4, while the tetrafluorophenyl group introduces fluorine atoms at positions 2, 3, 4, and 5 of the benzene ring. This combination imparts distinctive electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 1-(2,3,4,5-tetrafluorophenyl)piperazine as a building block in drug discovery. Its ability to form hydrogen bonds and its lipophilic nature make it an attractive candidate for designing bioactive molecules. For instance, researchers have explored its role in modulating G-protein coupled receptors (GPCRs), which are critical targets in treating various diseases such as cardiovascular disorders and central nervous system diseases. The fluorine atoms in the tetrafluorophenyl group contribute to enhanced metabolic stability and bioavailability of the compound.

In addition to its pharmaceutical applications, 1-(2,3,4,5-tetrafluorophenyl)piperazine has found utility in materials science. Its rigid structure and electron-withdrawing properties make it suitable for applications in polymer chemistry and as a precursor for advanced materials. Recent advancements have demonstrated its use in synthesizing high-performance polymers with improved thermal stability and mechanical properties.

The synthesis of 1-(2,3,4,5-tetrafluorophenyl)piperazine involves multi-step reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of the tetrafluorobenzene derivative followed by nucleophilic substitution or coupling reactions to introduce the piperazine moiety. Researchers have optimized these steps to achieve high yields and purity levels.

From a safety standpoint, 1-(2,3,4,5-tetrafluorophenyl)piperazine has been evaluated for its toxicological profile. Studies indicate that it exhibits low acute toxicity; however, long-term exposure studies are still required to fully understand its safety profile. Regulatory agencies recommend handling this compound with appropriate personal protective equipment (PPE) and ensuring proper ventilation during synthesis or handling.

In conclusion, 1-(2,3,4,5-tetrafluorophenyl)piperazine stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties continue to drive innovative research directions, particularly in drug development and advanced materials synthesis. As research progresses, this compound is expected to play an increasingly important role in addressing complex scientific challenges.